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Compound of Interest

N-(2-Methyl-3-
Compound Name: _ ]
nitrophenyl)acetamide

Cat. No.: B181354

Disclaimer: Specific safety and toxicological data for N-(2-Methyl-3-nitrophenyl)acetamide
are not readily available in published literature or standard safety data sheets. This guide has
been developed by synthesizing information from structurally similar compounds, including its
isomers and precursors. The recommendations herein are based on a conservative
assessment of potential hazards and should be treated as a baseline for safe laboratory
practice. All handling of this chemical must be conducted by trained personnel within a
controlled laboratory setting.

Section 1: Introduction and Hazard Analysis

N-(2-Methyl-3-nitrophenyl)acetamide is a substituted nitroaromatic compound. While its
primary application is as an intermediate in organic synthesis, the absence of specific
toxicological data necessitates a cautious approach to its handling. The safety profile is inferred
from related nitroaromatic compounds, which are known to have potential health effects.

The molecular structure, featuring a nitro group and a methyl group on the phenyl ring ortho
and meta to the acetamide group, respectively, suggests potential for reactivity and biological
activity. The precursor, 2-Methyl-3-nitroaniline, is classified as toxic and an irritant, providing a
strong basis for handling its acetylated derivative with significant care.[1][2]

Anticipated GHS Hazard Classification
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Based on data from structural isomers like N-(2-Methyl-5-nitrophenyl)acetamide and N-(3-
Nitrophenyl)acetamide, a conservative, presumptive Globally Harmonized System (GHS)
classification for N-(2-Methyl-3-nitrophenyl)acetamide is as follows.[3][4][5]

Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A L
Irritation irritation
Specific Target Organ Toxicity - H335: May cause respiratory
) Category 3 o
Single Exposure irritation
) o H351: Suspected of causing
Carcinogenicity (Suspected) Category 2

cancer

This classification is predictive and not officially assigned. It is derived from related compounds
for risk assessment purposes.

Primary Routes of Exposure and Toxicological Concerns

The primary routes of occupational exposure are inhalation of dust particles, skin contact, and
eye contact. Ingestion is a risk in cases of poor laboratory hygiene.

 Inhalation: May cause irritation to the respiratory tract.[3][6][7]

o Skin Contact: Can cause skin irritation. Prolonged contact may lead to absorption.[3][6][7]
o Eye Contact: Causes serious eye irritation.[3][6]

¢ Ingestion: Harmful if swallowed.[7]

o Chronic Exposure: As with many nitroaromatic compounds, there is a concern for long-term
effects. The precursor 2-Methyl-5-nitroaniline is suspected of causing cancer.[7] Absorption
into the body can potentially lead to the formation of methemoglobin, which impairs the
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blood's ability to transport oxygen, causing cyanosis (a bluish discoloration of the skin). The
onset of these symptoms may be delayed.[3]

Section 2: Exposure Controls and Personal
Protection

A multi-tiered approach, grounded in the hierarchy of controls, is essential for safely handling
N-(2-Methyl-3-nitrophenyl)acetamide.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://pdf.benchchem.com/181/An_In_depth_Technical_Guide_to_the_Material_Safety_of_N_2_Methyl_5_nitrophenyl_acetamide.pdf
https://www.benchchem.com/product/b181354?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181354?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Elimination Personal Protective Equipment
(Not Feasible) (Gloves, Goggles, Lab Coat)

Substitution
(Use a less hazardous alternative if possible)

Engineering Controls

(Fume Hood, Ventilation)

Administrative Controls
(SOPs, Training)

Move to Fresh Air
Seek Medical Attention

Remove Contaminated Clothing
Wash with Soap & Water

Exposure Event

Rinse with Water for 15 min
Seek Medical Attention

Rinse Mouth

Do NOT Induce Vomiting
Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First Aid Workflow for Chemical Exposure.

First-Aid Measures
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« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention. [4]* In Case of Skin Contact:
Immediately take off all contaminated clothing. Wash the affected area with plenty of soap
and water. Consult a doctor. [4]* In Case of Eye Contact: Rinse cautiously with water for at
least 15 minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Seek
immediate medical attention. [3][6]* If Swallowed: Do NOT induce vomiting. Never give
anything by mouth to an unconscious person. Rinse mouth with water and call a poison
control center or doctor immediately. [4]

Accidental Release Measures

e Evacuate: Evacuate personnel from the immediate area.
o Ventilate: Ensure adequate ventilation.

o Containment: Prevent further leakage or spillage if it is safe to do so. Avoid dust formation.
[4]4. Cleanup:

o Wear full PPE, including respiratory protection.

o Dampen the spilled solid with water or 60-70% ethanol to prevent dust from becoming
airborne. [2] * Carefully sweep or vacuum the material into a suitable, closed container for
disposal. [3] * Clean the spill area thoroughly with soap and water.

» Reporting: Report the spill according to institutional protocols.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or
water spray. [4]* Specific Hazards: Under fire conditions, toxic fumes may be emitted,
including nitrogen oxides (NOx) and carbon monoxide (CO). [3]* Protective Equipment:
Firefighters should wear a self-contained breathing apparatus (SCBA) and full protective
gear. [4][8]

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2-Methyl-3-nitroaniline Five Chongging Chemdad Co. , Ltd [chemdad.com]
. 2-METHYL-3-NITROANILINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
. pdf.benchchem.com [pdf.benchchem.com]

. chemicalbook.com [chemicalbook.com]

. fishersci.com [fishersci.com]

2
3
4

e 5. echemi.com [echemi.com]
6
7. fishersci.com [fishersci.com]
8

. sigmaaldrich.com [sigmaaldrich.com]

 To cite this document: BenchChem. [N-(2-Methyl-3-nitrophenyl)acetamide: A Technical Guide
to Safety and Handling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b181354#n-2-methyl-3-nitrophenyl-acetamide-safety-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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